Cas no 33162-17-3 (2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1h-pyrido-4,3-bindole DiHCl)

• Product Name: 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1h-pyrido-4,3-bindole DiHCl
• CAS No: 33162-17-3
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• MDL: MFCD00444963
• CID: 307097
• PubChem ID: 134973
• Update Time: 2025-05-19

2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1h-pyrido-4,3-bindole DiHCl Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]indole,2,3,4,4a,5,9b-hexahydro-2,8-dimethyl-, hydrochloride (1:2)
• 2,8-DIMETHYL-2,3,4,4A,5,9B-HEXAHYDRO-1H-PYRIDO-[4,3-B]INDOLE DIHYDROCHLORIDE
• Carbidine
• carbidine dihydrochloride
• 2,8-dimethyl-1,3,4,4a,5,9b-hexahydropyrido[4,3-b]indole;dihydrochloride
• EN300-02336
• 94452-31-0
• 2,8-Dimethyl-1,2,3,4,4a,9b-hexahydro-gamma-carboline dihydrochloride
• 5H-Pyrido(4,3-b)indole, 1,2,3,4,4a,9b-hexahydro-2,8-dimethyl-, dihydrochloride
• Carbidine (dihydrochloride)
• Karbidin
• Carbidin (dihydrochloride)
• Karbidine
• 2,8-dimethyl-2,3,4,4a,5,9b-hexahydro-1h-pyrido-[4,3-b]indoledihydrochloride
• Cambridge id 5269580
• A863656
• MFCD00444963
• CS-0092940
• Z256709708
• AKOS015845472
• rac-(4aR,9bS)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole dihydrochloride, cis
• Carbidin
• 2,8-DIMETHYL-1H,2H,3H,4H,4AH,5H,9BH-PYRIDO[4,3-B]INDOLE DIHYDROCHLORIDE
• 33162-17-3
• 2,8-dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole dihydrochloride
• HY-127086A
• SCHEMBL3098730
• Dicarbine (dihydrochloride)
• 1,2,3,4,4a,9b-Hexahydro-2,8-dimethyl-5H-pyrido(4,3-b)indole dihydrochloride
• DA-69628
• G29107
• 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1h-pyrido-[4,3-b]indole DiHCl
• 2,3,4,4a,5,9B-hexahydro-2,8-dimethyl-1H-pipido[4,3-B]indola, dihydrochloride
• 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1h-pyrido-4,3-bindole DiHCl

• MDL： MFCD00444963
• Inchi： 1S/C13H18N2.2ClH/c1-9-3-4-12-10(7-9)11-8-15(2)6-5-13(11)14-12;;/h3-4,7,11,13-14H,5-6,8H2,1-2H3;2*1H
• InChI Key： XWLFAMANDIWUKH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=CC(C)=CC=2C2CN(C)CCC12

Computed Properties

• Exact Mass: 274.10000
• Monoisotopic Mass: 274.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 1.043g/cm3
• Boiling Point: 305.7ºC at 760mmHg
• Flash Point: 128.8ºC
• Refractive Index: 1.554
• PSA: 15.27000
• LogP: 3.88810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1h-pyrido-4,3-bindole DiHCl

Recent Advances in the Study of 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole Dihydrochloride (CAS: 33162-17-3)

The compound 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole dihydrochloride (CAS: 33162-17-3) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the compound's unique structural features, which contribute to its binding affinity for specific biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that the dihydrochloride salt form of this compound exhibits enhanced solubility and stability, making it a promising candidate for further drug development. The study utilized advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate the compound's molecular conformation and interactions with target proteins.

In addition to its physicochemical properties, the pharmacological effects of 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole dihydrochloride have been investigated in various preclinical models. A recent study in the European Journal of Pharmacology (2024) reported that the compound exhibits potent activity as a serotonin receptor modulator, with potential implications for the treatment of neuropsychiatric disorders such as depression and anxiety. The study employed in vitro and in vivo assays to assess the compound's efficacy and safety profile, revealing promising results with minimal off-target effects.

Another area of interest is the compound's potential application in oncology. Preliminary findings from a collaborative study between academic and industry researchers (2024) suggest that 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole dihydrochloride may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. The study utilized high-throughput screening and molecular docking simulations to identify the compound's mechanism of action, providing a foundation for future therapeutic development.

Despite these advancements, challenges remain in the optimization of 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole dihydrochloride for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties.

In conclusion, 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole dihydrochloride (CAS: 33162-17-3) represents a promising scaffold for the development of novel therapeutics in multiple disease areas. Continued research efforts are essential to fully elucidate its potential and overcome existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in chemical biology and medicinal chemistry.